![molecular formula C24H23N7O B065949 5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol CAS No. 167375-24-8](/img/structure/B65949.png)
5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol is a chemical compound that has gained significant attention in scientific research. This compound is a pyrazolopyrimidine derivative that has shown potential in various biological applications.
Mechanism of Action
The mechanism of action of 5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth of cancer cells. It also works by inhibiting the aggregation of amyloid-beta peptides, which is a hallmark of Alzheimer's disease.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still under investigation. However, studies have shown that this compound has anti-cancer activity and can inhibit the growth of cancer cells. It has also shown potential in the treatment of Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides.
Advantages and Limitations for Lab Experiments
One of the significant advantages of using 5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol in lab experiments is its potential in cancer research and Alzheimer's disease treatment. However, one of the limitations is the lack of understanding of its mechanism of action.
Future Directions
There are several future directions for the research of 5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol. One of the significant directions is the investigation of its mechanism of action. Further studies are needed to understand the biochemical and physiological effects of this compound. Another direction is the exploration of its potential in other scientific research applications, such as the treatment of other neurodegenerative diseases. Additionally, the development of more efficient synthesis methods for this compound could also be a future direction for research.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential in various scientific research applications. Its anti-cancer and Alzheimer's disease treatment potential make it a promising compound for future research. However, further studies are needed to understand its mechanism of action and explore its potential in other scientific research applications.
Synthesis Methods
The synthesis of 5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol is a multi-step process that involves the reaction of several reagents. The first step involves the reaction of 2-bromo-4'-methyl-[1,1'-biphenyl]-2-carbaldehyde with sodium azide to form 2-azido-4'-methyl-[1,1'-biphenyl]-2-carbaldehyde. The second step involves the reaction of 2-azido-4'-methyl-[1,1'-biphenyl]-2-carbaldehyde with 5-butyl-6-chloropyrazolo[1,5-a]pyrimidin-7-ol to form this compound.
Scientific Research Applications
5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol has shown potential in various scientific research applications. One of the significant applications is in the field of cancer research. This compound has shown anti-cancer activity by inhibiting the growth of cancer cells. It has also shown potential in the treatment of Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides.
properties
CAS RN |
167375-24-8 |
---|---|
Molecular Formula |
C24H23N7O |
Molecular Weight |
425.5 g/mol |
IUPAC Name |
5-butyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1H-pyrazolo[1,5-a]pyrimidin-7-one |
InChI |
InChI=1S/C24H23N7O/c1-2-3-8-21-20(24(32)31-22(26-21)13-14-25-31)15-16-9-11-17(12-10-16)18-6-4-5-7-19(18)23-27-29-30-28-23/h4-7,9-14,25H,2-3,8,15H2,1H3,(H,27,28,29,30) |
InChI Key |
VWIFTEHIYUHYQI-UHFFFAOYSA-N |
SMILES |
CCCCC1=C(C(=O)N2C(=N1)C=CN2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
Canonical SMILES |
CCCCC1=C(C(=O)N2C(=N1)C=CN2)CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5 |
synonyms |
5-Butyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)pyrazolo(1,5-a)pyrimidin-7-ol |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.